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Compound of Interest

3-Bromo-4-
Compound Name:
(trifluoromethyl)benzaldehyde

Cat. No.: B112541

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding the
chemical compound with CAS number 372120-55-3. Significant gaps in the literature exist,
particularly concerning experimental data and biological activity. The information herein should
be used for informational purposes only and not as a substitute for thorough, independent
research and experimental verification.

Introduction

3-Bromo-4-(trifluoromethyl)benzaldehyde is a halogenated aromatic aldehyde.[1] Such
compounds, featuring both bromine and a trifluoromethyl group, are recognized as important
intermediates in the synthesis of complex organic molecules, particularly in the pharmaceutical
and agrochemical industries.[1] The electron-withdrawing nature of the trifluoromethyl group
and the synthetic versatility of the aldehyde and bromo functionalities make it a potentially
valuable building block for medicinal chemistry and materials science.

Physicochemical Properties

Comprehensive experimental data for 3-Bromo-4-(trifluoromethyl)benzaldehyde is limited in
publicly accessible literature. The following tables summarize available predicted and some
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experimental data for the compound and a closely related isomer.

Table 1: Physicochemical Properties of 3-Bromo-4-(trifluoromethyl)benzaldehyde (CAS

372120-55-3)

Property Value Source
Molecular Formula CsHaBrFsO [2]
Molecular Weight 253.02 g/mol [2]
Appearance White solid

Boiling Point 244.6 £ 40.0 °C (Predicted) [1]
Density 1.677 + 0.06 g/cm? (Predicted) [1]
Flash Point 101.7 + 27.3 °C (Predicted) [1]
LogP 3.28 (Predicted)

Topological Polar Surface Area
(TPSA)

17.07 A2

Hazards and Safety Information

Based on available safety data sheets from suppliers, 3-Bromo-4-

(trifluoromethyl)benzaldehyde is classified with the following hazards.

Table 2: GHS Hazard Classification

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity - single exposure

H335: May cause respiratory irritation

(Category 3), Respiratory system
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Safety Precautions:

e Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye/face
protection. Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o Storage: Store in a cool, dry place in a tightly sealed container.

o First Aid:

o

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.
o If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.

Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 3-Bromo-4-
(trifluoromethyl)benzaldehyde (CAS 372120-55-3) is not readily available in the reviewed
literature. However, a plausible synthetic route can be inferred from established organic
chemistry principles and published procedures for structurally similar compounds. A likely
precursor for this synthesis is 4-(trifluoromethyl)benzaldehyde.

The following is a generalized workflow for such a synthesis.
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Start: 4-(Trifluoromethyl)benzaldehyde

rominating agent (e.g., NBS or Br2)
Catalyst (e.g., FeBr3 or H2S04)

Bromination Reaction

:

Aqueous Work-up

rganic Solvent

Solvent Extraction

rying Agent (e.g., Na2S04 or MgS04)

Drying of Organic Layer

:

Purification (e.g., Distillation or Chromatography)

Product: 3-Bromo-4-(trifluoromethyl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: 3-Bromo-4-
(trifluoromethyl)benzaldehyde (CAS 372120-55-3)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112541#cas-number-372120-55-3-
properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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